Cas no 1420805-95-3 (2-((Piperidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride)

• Product Name: 2-((Piperidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride
• CAS No: 1420805-95-3
• MF: C₁₀H₁₆ClN₃OS
• MW: 261.77153968811
• CID: 2175460
• Update Time: 2023-08-05

2-((Piperidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Piperidin-3-ylmethyl)sulfinyl)pyrimidine hydrochloride

• Inchi： 1S/C10H15N3OS.ClH/c14-15(10-12-5-2-6-13-10)8-9-3-1-4-11-7-9;/h2,5-6,9,11H,1,3-4,7-8H2;1H
• InChI Key： FNFBOSZWVDXPRV-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=CN=1)(CC1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Topological Polar Surface Area: 74.1